N-Allylmethanesulfonamide

Specification

• CAS No.: 59639-96-2
• Molecular Formula: C4H9NO2S
• Molecular Weight: 135.19 g/mol
• IUPAC Name: N-prop-2-enylmethanesulfonamide
• Standard InChI: InChI=1S/C4H9NO2S/c1-3-4-5-8(2,6)7/h3,5H,1,4H2,2H3
• Standard InChI Key: TYVZEADQWCCODY-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)NCC=C
• Canonical SMILES: CS(=O)(=O)NCC=C

Introduction

Synthesis and Reactions

While specific synthesis methods for N-Allylmethanesulfonamide are not detailed in the available literature, sulfonamides generally can be synthesized through the reaction of amines with sulfonyl chlorides. N-Allylmethanesulfonamide has been noted to react with carboxylic acids and amides in analogous reactions, suggesting its potential utility in organic synthesis.

Research Findings and Future Directions

Given the limited information available on N-Allylmethanesulfonamide, future research should focus on its synthesis, biological activity, and potential applications. The compound's allyl group offers opportunities for further functionalization and modification, which could lead to new derivatives with enhanced properties.

Data Table: General Information on N-Allylmethanesulfonamide

Property	Description
Molecular Formula	C4H9NO2S
CAS Number	59639-96-2
Chemical Class	Sulfonamide
Reactivity	Allyl group can participate in addition reactions
Biological Activity	Limited data available; potential applications in organic synthesis

Data Table: Potential Applications and Future Research Directions

Area of Interest	Potential Applications	Future Research Directions
Organic Synthesis	Reactivity with carboxylic acids and amides	Investigate specific reaction conditions and yields
Pharmacology	Potential antimicrobial or anticancer activities	Conduct in vitro and in vivo biological activity assays
Materials Science	Allyl group modifications for new materials	Explore polymerization reactions and material properties